2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H18ClNO2S/c1-21-16-7-5-13(6-8-16)10-19-17(20)12-22-11-14-3-2-4-15(18)9-14/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key: CYEDBAFHNQQONP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CSCC2=CC(=CC=C2)Cl
• Molecular Formula: C17H18ClNO2S
• Molecular Weight: 335.8 g/mol

Description

2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide is a chemical compound that belongs to the class of thioamides. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The exact mechanism of action of 2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in various biological processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer development.
Biochemical and Physiological Effects:
2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. It has also been found to have antiviral and antibacterial activities. In addition, it has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide in lab experiments is its unique properties and potential applications in medicinal chemistry. It is relatively easy to synthesize and has been found to have low toxicity. However, one of the limitations is that its exact mechanism of action is not fully understood, which makes it difficult to predict its potential side effects and interactions with other drugs.

Future Directions

There are many potential future directions for the use of 2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide in scientific research. One possible direction is the development of new drugs for the treatment of cancer, inflammation, and infectious diseases. Another direction is the synthesis of other thioamide derivatives with potential biological activities. Further studies are also needed to fully understand the mechanism of action of 2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide and its potential side effects and interactions with other drugs.

Synthesis Methods

The synthesis of 2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide can be achieved by reacting 3-chlorobenzyl mercaptan with 4-methoxybenzyl bromide in the presence of sodium hydride and acetic anhydride. The resulting intermediate is then treated with acetic anhydride and acetic acid to obtain the final product.

Scientific Research Applications

2-[(3-chlorobenzyl)thio]-N-(4-methoxybenzyl)acetamide has been extensively used in scientific research. It has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and infectious diseases. It has also been used in the synthesis of other thioamide derivatives with potential biological activities.